Cas no 32039-20-6 (1,2,4-Thiadiazol-5-amine, 3-propyl-)

1,2,4-Thiadiazol-5-amine, 3-propyl- is a heterocyclic compound featuring a 1,2,4-thiadiazole core with an amine group at the 5-position and a propyl substituent at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The compound's thiadiazole scaffold is known for its bioisosteric properties, often enhancing metabolic stability and binding affinity in drug design. The propyl group may influence lipophilicity, affecting solubility and membrane permeability. Its amine functionality offers a versatile handle for further derivatization, making it a valuable intermediate in synthetic chemistry. The compound's stability and synthetic accessibility further contribute to its utility in research and development.

1,2,4-Thiadiazol-5-amine, 3-propyl- structure

32039-20-6 structure

Product Name:1,2,4-Thiadiazol-5-amine, 3-propyl-

CAS No:32039-20-6

MF:C₅H₉N₃S

MW:143.210058927536

CID:1453562

PubChem ID:575489

Update Time:2025-05-28

1,2,4-Thiadiazol-5-amine, 3-propyl- Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Thiadiazol-5-amine, 3-propyl-
- 3-propyl-1,2,4-thiadiazol-5-amine
- 3-Propyl-1,2,4-thiadiazol-5(4H)-imine #
- DTXSID60341749
- 32039-20-6
- 1,2,4-Thiadiazole, 5-amino-3-propyl-
- AKOS008139622
- Z1262398408
- 3-propyl-2,5-dihydro-1,2,4-thiadiazol-5-imine
- CHEMBL47548
- 5-Amino-3-propyl-1,2,4-thiadiazole
- G53219
- EN300-65399
- FFNJNXAQRQAKMW-UHFFFAOYSA-N
- SCHEMBL4939076
- AKOS009861017
- DB-263461
- Inchi： 1S/C5H9N3S/c1-2-3-4-7-5(6)9-8-4/h2-3H2,1H3,(H2,6,7,8)
- InChI Key： FFNJNXAQRQAKMW-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(CCC)=N1

Computed Properties

Exact Mass: 143.05187
Monoisotopic Mass: 143.05171847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 80Å²

Experimental Properties

PSA: 51.8

1,2,4-Thiadiazol-5-amine, 3-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-65399-0.05g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	0.05g	$101.0	2023-05-03
Enamine	EN300-65399-0.1g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	0.1g	$152.0	2023-05-03
Enamine	EN300-65399-0.25g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	0.25g	$216.0	2023-05-03
Enamine	EN300-65399-0.5g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	0.5g	$407.0	2023-05-03
Enamine	EN300-65399-1.0g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	1g	$528.0	2023-05-03
Enamine	EN300-65399-2.5g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	2.5g	$1034.0	2023-05-03
Enamine	EN300-65399-5.0g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	5g	$1530.0	2023-05-03
Enamine	EN300-65399-10.0g	3-propyl-1,2,4-thiadiazol-5-amine	32039-20-6	95%	10g	$2269.0	2023-05-03